Cas no 868674-32-2 (N-(2Z)-4-chloro-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidenecyclopropanecarboxamide)

• Product Name: N-(2Z)-4-chloro-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidenecyclopropanecarboxamide
• CAS No: 868674-32-2
• MF: C₁₄H₁₁ClN₂OS
• MW: 290.767940759659
• CID: 6243451
• PubChem ID: 2151408
• Update Time: 2025-10-28

N-(2Z)-4-chloro-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidenecyclopropanecarboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2Z)-4-chloro-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidenecyclopropanecarboxamide
• AKOS024611490
• N-(4-chloro-3-prop-2-ynyl-1,3-benzothiazol-2-ylidene)cyclopropanecarboxamide
• 868674-32-2
• N-[(2Z)-4-chloro-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidene]cyclopropanecarboxamide
• (Z)-N-(4-chloro-3-(prop-2-yn-1-yl)benzo[d]thiazol-2(3H)-ylidene)cyclopropanecarboxamide
• N-(4-Chloro-3-(prop-2-yn-1-yl)benzo[d]thiazol-2(3H)-ylidene)cyclopropanecarboxamide
• F1816-0945

• Inchi： 1S/C14H11ClN2OS/c1-2-8-17-12-10(15)4-3-5-11(12)19-14(17)16-13(18)9-6-7-9/h1,3-5,9H,6-8H2/b16-14-
• InChI Key： MWGQWIRLFNQAAA-PEZBUJJGSA-N
• SMILES： ClC1=CC=CC2=C1N(CC#C)/C(=N/C(C1CC1)=O)/S2

Computed Properties

• Exact Mass: 290.0280618g/mol
• Monoisotopic Mass: 290.0280618g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 465
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 58Ų

Additional information on N-(2Z)-4-chloro-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidenecyclopropanecarboxamide

Comprehensive Analysis of N-(2Z)-4-chloro-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidenecyclopropanecarboxamide (CAS 868674-32-2)

The compound N-(2Z)-4-chloro-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidenecyclopropanecarboxamide (CAS 868674-32-2) is a structurally unique molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its benzothiazole core, combined with a cyclopropanecarboxamide moiety, offers intriguing chemical properties that make it a subject of study for potential applications in drug discovery and crop protection. Researchers are particularly interested in its Z-configuration and the presence of a propargyl group, which may influence its biological activity.

In recent years, the demand for novel heterocyclic compounds like 868674-32-2 has surged due to their versatility in medicinal chemistry. The chloro-substituted benzothiazole scaffold is known for its role in modulating enzyme interactions, making it a hotspot for designing kinase inhibitors and anti-inflammatory agents. This aligns with current trends in precision medicine, where targeted therapies are prioritized. Additionally, the compound’s alkyne functionality opens doors for click chemistry applications, a technique widely used in bioconjugation and material science.

From an industrial perspective, CAS 868674-32-2 is often discussed in the context of green chemistry and sustainable synthesis. With growing environmental concerns, researchers are exploring catalytic methods to optimize its production while minimizing waste. The compound’s cyclopropane ring also presents challenges in stereoselective synthesis, a topic frequently searched in academic databases. Questions like "How to improve the yield of N-(2Z)-4-chloro-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidenecyclopropanecarboxamide?" or "What are the spectroscopic characteristics of 868674-32-2?" reflect the practical hurdles faced by chemists.

The pharmacological potential of N-(2Z)-4-chloro-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidenecyclopropanecarboxamide is another area of intense exploration. Preliminary studies suggest its relevance in neurodegenerative disease research, particularly due to the benzothiazole fragment’s affinity for amyloid aggregates. This connection taps into the global interest in Alzheimer’s disease therapeutics, a frequently searched topic in both scientific and public domains. Moreover, its propargyl group may offer redox-modulating properties, linking it to antioxidant mechanisms.

Analytical techniques such as NMR, HPLC, and mass spectrometry are critical for characterizing CAS 868674-32-2. Researchers often seek protocols for its purification and identification, highlighting the need for detailed methodological literature. The compound’s UV-Vis absorption profile is also of interest for applications in photodynamic therapy, a trending field in oncology. These aspects underscore the compound’s multidisciplinary appeal, bridging gaps between chemistry, biology, and materials science.

In summary, N-(2Z)-4-chloro-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidenecyclopropanecarboxamide represents a compelling case study in modern chemical research. Its structural complexity, combined with its potential applications in drug development and agricultural science, ensures its place in ongoing scientific discourse. As synthetic methodologies advance and biological studies deepen, this compound is poised to remain a focal point for innovation.